3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-[3-(tert-butylsulfamoyl)phenyl]-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C18H18F3NO4S/c1-17(2,3)22-27(25,26)15-6-4-5-11(10-15)12-7-13(16(23)24)9-14(8-12)18(19,20)21/h4-10,22H,1-3H3,(H,23,24)
• InChI Key: HTVJHJOAVHLAPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C18H18F3NO4S
• Molecular Weight: 401.4 g/mol

Description

3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid (3-tBSA) is a compound belonging to the class of trifluoromethylbenzoic acids, which are known for their wide range of applications in scientific research. 3-tBSA is an important reagent in organic synthesis, and has been used in the synthesis of several natural products and pharmaceuticals. It is also used in biochemical and physiological studies, as it has been found to have a range of effects on different biochemical and physiological processes.

Scientific Research Applications

3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% has been used in a wide range of scientific research applications. It has been used in the synthesis of several natural products and pharmaceuticals, such as the anti-inflammatory drug celecoxib. It has also been used in the synthesis of fluorescent probes for biological imaging, and as a reagent in the synthesis of peptide and carbohydrate derivatives. Additionally, 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% has been used as a catalyst in the synthesis of polymers, and as a starting material in the synthesis of heterocyclic compounds.

Mechanism of Action

The mechanism of action of 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% is not well understood. However, it is believed that 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% acts as a proton donor and may also act as an electrophile in certain reactions. It is also thought to be involved in the formation of covalent bonds between atoms, which can lead to changes in the structure of molecules.
Biochemical and Physiological Effects
3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% has been found to have a range of effects on different biochemical and physiological processes. It has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates and lipids, as well as to inhibit the activity of enzymes involved in the synthesis of proteins. Additionally, 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% has been found to have anti-inflammatory and anti-oxidant properties, and to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is easy to obtain. Additionally, it has a wide range of applications and can be used in a variety of reactions. However, there are also some limitations to its use in laboratory experiments. It is a strong acid, and therefore should be handled with caution. Additionally, it can be difficult to remove from reaction mixtures, and can interfere with the activity of some enzymes.

Future Directions

There are several potential future directions for the use of 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95%. For example, further research could be conducted to better understand the mechanism of action of 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% and to identify new applications for its use. Additionally, further research could be conducted to explore the potential therapeutic applications of 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95%, such as its use as an anti-inflammatory or anti-oxidant agent. Additionally, research could be conducted to develop new methods of synthesis for 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95%, or to develop new derivatives of 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% with improved properties. Finally, research could be conducted to explore the potential for 3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% to be used as a catalyst in the synthesis of polymers and heterocyclic compounds.

Synthesis Methods

3-(3-t-Butylsulfamoylphenyl)-5-trifluoromethylbenzoic acid, 95% can be synthesized through a variety of methods, including the classical Friedel-Crafts acylation, the Vilsmeier-Haack reaction, and the Buchwald-Hartwig amination. The most commonly used method is the Friedel-Crafts acylation, which involves the reaction of an acid chloride with an aromatic compound in the presence of a Lewis acid catalyst. This method is known to produce high yields of the desired product and is a relatively simple and cost-effective method of synthesis.